Cas no 2022956-36-9 (Fmoc-Lys(Mmt)-OPfp)

Fmoc-Lys(Mmt)-OPfp is a protected amino acid derivative widely used in solid-phase peptide synthesis (SPPS). The compound features an Fmoc (9-fluorenylmethoxycarbonyl) group for α-amine protection, an Mmt (4-methoxytrityl) group for ε-amine side-chain protection, and a pentafluorophenyl (OPfp) ester for efficient carboxyl activation. The Mmt group offers orthogonal deprotection under mild acidic conditions, enabling selective side-chain modification. The OPfp ester enhances coupling efficiency with minimal racemization, making it suitable for challenging peptide sequences. This reagent is particularly valuable in the synthesis of lysine-containing peptides, where selective protection and high-yield couplings are critical. Its stability and reactivity profile make it a preferred choice for researchers in peptide chemistry.
Fmoc-Lys(Mmt)-OPfp structure
Fmoc-Lys(Mmt)-OPfp structure
Product Name:Fmoc-Lys(Mmt)-OPfp
CAS No:2022956-36-9
MF:C47H39F5N2O5
MW:806.814990282059
MDL:MFCD30748651
CID:5221643
Update Time:2025-10-30

Fmoc-Lys(Mmt)-OPfp Chemical and Physical Properties

Names and Identifiers

    • Fmoc-Lys(Mmt)-OPfp
    • MDL: MFCD30748651
    • Inchi: 1S/C47H39F5N2O5/c1-57-32-25-23-31(24-26-32)47(29-14-4-2-5-15-29,30-16-6-3-7-17-30)53-27-13-12-22-38(45(55)59-44-42(51)40(49)39(48)41(50)43(44)52)54-46(56)58-28-37-35-20-10-8-18-33(35)34-19-9-11-21-36(34)37/h2-11,14-21,23-26,37-38,53H,12-13,22,27-28H2,1H3,(H,54,56)/t38-/m0/s1
    • InChI Key: UVYYVGROLNAODX-LHEWISCISA-N
    • SMILES: C(OC1=C(F)C(F)=C(F)C(F)=C1F)(=O)[C@H](CCCCNC(C1=CC=C(OC)C=C1)(C1=CC=CC=C1)C1=CC=CC=C1)NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Fmoc-Lys(Mmt)-OPfp Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
PC48026-1g
Fmoc-Lys(Mmt)-OPfp
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£320.00 2025-02-21
abcr
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Fmoc-Lys(Mmt)-OPfp (Fmoc-L-Lys(Mmt)-OPfp); .
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abcr
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Additional information on Fmoc-Lys(Mmt)-OPfp

Professional Introduction to Fmoc-Lys(Mmt)-OPfp (CAS No: 2022956-36-9)

Compounds in the field of chemical pharmaceuticals play a pivotal role in the development of innovative therapeutic agents. Among these, Fmoc-Lys(Mmt)-OPfp, with the CAS number 2022956-36-9, stands out as a significant intermediate in the synthesis of peptidomimetics and peptide-based drugs. This compound is particularly valued for its utility in solid-phase peptide synthesis (SPPS), where it serves as a building block for constructing complex peptide structures with high precision and efficiency.

The structure of Fmoc-Lys(Mmt)-OPfp encompasses several key features that make it indispensable in modern peptide chemistry. The Fmoc (fluorenylmethyloxycarbonyl) group is a protecting group commonly used to block the amino group of lysine residues during peptide synthesis, ensuring controlled coupling reactions. The Mmt (4-methoxybenzyloxy) group, on the other hand, provides stability to the side chain of lysine, preventing unwanted side reactions. The OPfp (2-(2-oxo-1-pyrrolidinyl)phenylcarbamoyl) moiety further enhances the compound's functionality by facilitating selective cleavage under specific conditions, allowing for precise manipulation of peptide chains.

In recent years, significant advancements have been made in the application of Fmoc-Lys(Mmt)-OPfp in the development of novel therapeutic agents. For instance, researchers have leveraged this compound to synthesize peptidomimetics that mimic the bioactivity of natural peptides while exhibiting improved pharmacokinetic properties. These peptidomimetics have shown promise in treating various diseases, including cancer, inflammation, and infectious disorders. The ability to fine-tune the structure and properties of these peptidomimetics using Fmoc-Lys(Mmt)-OPfp has opened new avenues for drug discovery and development.

The role of Fmoc-Lys(Mmt)-OPfp extends beyond peptidomimetic synthesis. It has also been utilized in the construction of complex protein mimics and scaffolds that can interact with biological targets in a highly specific manner. These protein mimics are particularly valuable in drug design, as they can be engineered to bind to target proteins with high affinity and selectivity, thereby modulating cellular processes and treating diseases effectively. The versatility of Fmoc-Lys(Mmt)-OPfp in facilitating such synthetic strategies underscores its importance in modern chemical biology.

Recent studies have highlighted the potential of Fmoc-Lys(Mmt)-OPfp in addressing challenges associated with peptide-based therapeutics. For example, researchers have demonstrated its utility in synthesizing peptides with enhanced stability and bioavailability, which are critical factors for clinical efficacy. By incorporating this compound into their synthetic protocols, scientists have been able to produce peptides that exhibit improved resistance to enzymatic degradation and prolonged circulation times in vivo. These advancements have not only expanded the therapeutic applications of peptides but also provided new insights into their mechanisms of action.

The use of computational methods and high-throughput screening techniques has further enhanced the efficiency of utilizing Fmoc-Lys(Mmt)-OPfp in drug discovery. Advanced computational tools allow researchers to predict the structural and functional properties of peptides synthesized using this compound, enabling them to design more effective therapeutic agents with fewer experimental trials. Additionally, high-throughput screening platforms facilitate rapid identification of promising candidates from large libraries of peptide derivatives, streamlining the drug development process.

In conclusion, Fmoc-Lys(Mmt)-OPfp (CAS No: 2022956-36-9) is a versatile and indispensable intermediate in modern peptide chemistry. Its unique structural features and functional properties make it an invaluable tool for synthesizing peptidomimetics, protein mimics, and other complex biomolecules. The ongoing research and development efforts leveraging this compound continue to push the boundaries of drug discovery and therapeutic innovation, offering new hope for treating a wide range of diseases.

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